Cas no 22524-07-8 (3-(3-Methoxy-5-methyl-phenyl)-propylbromid)

• Product Name: 3-(3-Methoxy-5-methyl-phenyl)-propylbromid
• CAS No: 22524-07-8
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 5004727
• Update Time: 2025-11-01

3-(3-Methoxy-5-methyl-phenyl)-propylbromid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methoxy-5-methyl-phenyl)-propylbromid
• 3-(3-Bromopropyl)-5-methylanisole

• Inchi： 1S/C11H15BrO/c1-9-6-10(4-3-5-12)8-11(7-9)13-2/h6-8H,3-5H2,1-2H3
• InChI Key： JBLQRSBNVRUAJJ-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C=C(C)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2

Additional information on 3-(3-Methoxy-5-methyl-phenyl)-propylbromid

Comprehensive Analysis of 3-(3-Methoxy-5-methyl-phenyl)-propylbromide (CAS No. 22524-07-8)

3-(3-Methoxy-5-methyl-phenyl)-propylbromide (CAS No. 22524-07-8) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its molecular structure features a methoxy group and a methyl group attached to a phenyl ring, coupled with a propylbromide side chain, making it a versatile building block for advanced chemical applications. This compound has garnered significant attention due to its role in synthesizing bioactive molecules and its potential applications in material science.

In recent years, the demand for 3-(3-Methoxy-5-methyl-phenyl)-propylbromide has surged, driven by its relevance in drug discovery and medicinal chemistry. Researchers are particularly interested in its ability to serve as a precursor for targeted therapeutics, including kinase inhibitors and GPCR modulators. The compound's bromide moiety offers excellent reactivity for further functionalization, aligning with the growing trend of structure-activity relationship (SAR) studies in modern pharmacology.

From an industrial perspective, CAS No. 22524-07-8 is valued for its high purity and consistent performance in multi-step syntheses. Manufacturers emphasize rigorous quality control to meet the standards of GMP-compliant production, addressing concerns about batch-to-batch variability—a common query among buyers in chemical procurement forums. Additionally, its stability under controlled conditions makes it suitable for long-term storage, a critical factor for laboratory and industrial users.

Environmental and safety considerations are also pivotal in discussions about 3-(3-Methoxy-5-methyl-phenyl)-propylbromide. While the compound is not classified as hazardous under major regulatory frameworks, proper handling protocols are recommended to mitigate risks associated with brominated compounds. This aligns with the broader industry shift toward green chemistry and sustainable synthesis practices, topics frequently searched in academic and industrial databases.

The compound's spectroscopic properties (e.g., NMR, IR) are well-documented, facilitating its identification and quality verification. Analytical chemists often highlight its distinct proton signals in the aromatic region, which simplify structural elucidation—a recurring theme in organic chemistry forums and research publications. These characteristics make it a reliable reference material for method development in chromatography and mass spectrometry.

Emerging applications of CAS No. 22524-07-8 include its use in photocatalysis and cross-coupling reactions, areas gaining traction due to their relevance in renewable energy and nanotechnology. Such interdisciplinary potential underscores the compound's adaptability to cutting-edge research, resonating with queries about next-generation chemical tools in AI-driven literature searches.

In summary, 3-(3-Methoxy-5-methyl-phenyl)-propylbromide exemplifies the intersection of traditional synthetic chemistry and innovative applications. Its robust physicochemical profile, coupled with expanding utility across life sciences and advanced materials, positions it as a compound of enduring significance. For researchers and suppliers alike, staying updated on its market trends and scientific breakthroughs remains essential to leveraging its full potential.